(E)-N-(Cyanomethyl)-N-ethyl-3-thiophen-3-ylprop-2-enamide

• IUPAC Name: (E)-N-(cyanomethyl)-N-ethyl-3-thiophen-3-ylprop-2-enamide
• InChI: InChI=1S/C11H12N2OS/c1-2-13(7-6-12)11(14)4-3-10-5-8-15-9-10/h3-5,8-9H,2,7H2,1H3/b4-3+
• InChI Key: FAQJGQXPYULENC-ONEGZZNKSA-N
• Canonical SMILES: CCN(CC#N)C(=O)C=CC1=CSC=C1
• Isomeric SMILES: CCN(CC#N)C(=O)/C=C/C1=CSC=C1
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, catalysts, and conditions.

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray diffraction (XRD) or nuclear magnetic resonance (NMR) to determine the arrangement of atoms within the molecule.

Chemical Reactions Analysis

This involves studying the reactions the compound can undergo. It may involve experimental studies or computational chemistry approaches.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and reactivity. Computational tools can also be used to predict these properties.

Scientific Research Applications

Fluorescence Monitoring in Proteins

Wissner et al. (2013) demonstrated that p-cyanophenylalanine (Cnf) and a thioamide can be used as a Förster resonant energy transfer (FRET) pair for monitoring protein conformation. This method, combining unnatural amino acid mutagenesis and native chemical ligation, offers a minimally perturbing way to study protein binding and the orientation of proteins like α-synuclein (Wissner et al., 2013).

Synthesis of Fluorescent Dyes

Witalewska et al. (2019) used N-ethoxycarbonylpyrene- and perylene thioamides as building blocks to synthesize a variety of fluorescent dyes. These dyes show potential for applications like white light emission due to dual fluorescence from excited state proton transfer (Witalewska et al., 2019).

Optical and Nonlinear Optical Properties

Patil et al. (2018) synthesized new N, N-diethylaniline based dyes, exhibiting solvatochromism and nonlinear optical properties. These dyes, including cyanoacrylic acid derivatives, show potential for applications in organic nonlinear optics (Patil et al., 2018).

Antimicrobial Activity

Gad-Elkareem et al. (2011) explored the synthesis of thio-substituted ethyl nicotinate and pyridothienopyrimidine derivatives, which were screened for antimicrobial activities. This research contributes to the development of new antimicrobial agents (Gad-Elkareem et al., 2011).

Dye Synthesis for Textile Applications

Shams et al. (2011) synthesized novel polyfunctionalized dyes based on thiophene systems, exhibiting significant antibacterial and antifungal activities. These dyes are applicable in dyeing and textile finishing (Shams et al., 2011).

Antiinflammatory and Analgesic Properties

Avakyan et al. (2005) synthesized a series of bis(thiophenyl)alkanediamides, showing antiinflammatory and analgesic activities. This research provides insights into the development of new medicinal compounds (Avakyan et al., 2005).

Safety And Hazards

Safety analysis involves understanding the potential risks associated with the compound. This could include toxicity, flammability, environmental impact, and safe handling procedures.